2-[(Phenylsulfonyl)methyl]-3-nitro-6-methoxypyridine

• Molecular Formula: C13H12N2O5S
• Molecular Weight: 308.31 g/mol
• IUPAC Name: 2-(benzenesulfonylmethyl)-6-methoxy-3-nitropyridine
• InChI: InChI=1S/C13H12N2O5S/c1-20-13-8-7-12(15(16)17)11(14-13)9-21(18,19)10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key: AGJNCJJCGARISW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)[N+](=O)[O-])CS(=O)(=O)C2=CC=CC=C2

Description

2-[(Phenylsulfonyl)methyl]-3-nitro-6-methoxypyridine is a useful research compound. Its molecular formula is C13H12N2O5S and its molecular weight is 308.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 M KOt-Bu solution in tetrahydrofuran (50 mL, 50 mmol) is cooled to −40° C., treated portion-wise with a solution of chloromethyl phenyl sulfone (4.39 g, 23.0 mmol) and then with a solution of 2-methoxy-5-nitropyridine (3.55 g, 23.0 mmol) in tetrahydrofuran, stirred for 45 min at −40° C., treated with glacial acetic acid (3.0 g, 50 mmol) and filtered. The filtercake is air-dried to give the title compound as a tan solid, 5.70 g (80% yield), mp 147-149° C., identified by mass spectral and HNMR analyses.